N-(3,4-dimethylphenyl)-3-phenylprop-2-enamide
Cat. No. B8416937
M. Wt: 251.32 g/mol
InChI Key: GAJRCKIQYLSHDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:10]([CH:11]=[CH:12][c:13]1[cH:14][cH:15][cH:16][cH:17][cH:18]1)(=[O:19])[Cl:20].[CH2:21]1[O:22][CH2:23][CH2:24][CH2:25]1.[CH3:1][c:2]1[cH:3][cH:4][c:5]([NH2:6])[cH:7][c:8]1[CH3:9]>>[CH3:1][c:2]1[cH:3][cH:4][c:5]([NH:6][C:10]([CH:11]=[CH:12][c:13]2[cH:14][cH:15][cH:16][cH:17][cH:18]2)=[O:19])[cH:7][c:8]1[CH3:9]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)C=Cc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccc(N)cc1C
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1ccc(NC(=O)C=Cc2ccccc2)cc1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
